4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid

• IUPAC Name: 4-(benzylamino)-2-methylsulfanylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C13H13N3O2S/c1-19-13-15-8-10(12(17)18)11(16-13)14-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,17,18)(H,14,15,16)
• InChI Key: FHTXAJUJOUTUTG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)NCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C13H13N3O2S
• DSSTOX Substance ID: DTXSID20651790
• Molecular Weight: 275.33 g/mol
• CAS RN: 686267-34-5

Description

4-(Benzylamino)-2-(methylthio)pyrimidine-5-carboxylic acid, also known as BMPC, is a chemical compound that has been extensively studied for its potential applications in scientific research. BMPC is a pyrimidine derivative that has received significant attention due to its ability to modulate various cellular processes.

Scientific Research Applications

Chemoselective Displacement and Synthesis

• An efficient method for the introduction of various alkylamines at C2 of methyl 6-(benzylamino)-4-chloro-2-(methylsulfinyl)pyrimidine-5-carboxylate using chemoselective displacement was investigated, leading to the synthesis of biologically interesting 2-alkylamino-4,6-disubstituted pyrimidine-5-carboxylic acids (Seto & Kohno, 2009).

Synthesis of Ethyl 2-Methylthio Pyrimidine Carboxylates

• A procedure for synthesizing ethyl 2-methylthio pyrimidine carboxylates and their acid derivatives was reported. This involves cyclocondensation reactions under mild conditions, leading to products of potential biological significance (Zanatta et al., 2015).

Fungicidal Properties of Synthesized Derivatives

• A route for synthesizing methyl esters of N-[(4-substituted amino)-5-cyano-2-methylthiopyrimidin-6-yl]amino acids, which are precursors for pyrrolo[2,3-d]pyrimidine-6-carboxylic acids, was developed. These derivatives have been found to possess fungicidal properties (Тумкявичюс, Урбонас, & Вайнилавичюс, 2013).

Synthesis of Herbicidal and Radioactive Compounds

• The synthesis of ZJ0273, a broad-spectrum herbicidal ingredient, was performed using labeled tritium and carbon-14. This method enables the creation of radiotracers for studying the metabolism and environmental behavior of ZJ0273 (Yang, Ye, & Lu, 2008).

Biological Activity Optimization

• Chemical modification of pyridine moieties in certain molecules, including displacement of the methyl group, was explored to optimize biological properties. The study involved synthesizing compounds for assessing analgesic properties (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

Dual Inhibitor Synthesis for Antitumor Agents

• A dual inhibitor of thymidylate synthase and dihydrofolate reductase was synthesized as a potential antitumor agent. This compound showed promising inhibitory effects against tumor cells in culture (Gangjee et al., 2000).

Future Directions

: Yang, F., Xu, Y., Wang, P., Lin, Q., Bi, F., Liu, N., & Lu, M. (2021). Pyrazolo [1,5-a]pyrimidine with similar “amino–nitro–amino” arrangement characteristics to TATB: a novel heat-resistant explosive with fused structure. CrystEngComm, 23(15), 2677–2684. DOI: 10.1039/D1CE00049G

Synthesis routes and methods

Procedure details

The title compound was prepared according to the procedure of Example 108B substituting the product of Example 150A for the product of Example 108A. (0.185 g, 78%).